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Compound of Interest

Compound Name: N,N',N",N"'-Tetraacetylglycoluril

Cat. No.: B030993

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N',N",N"'-Tetraacetylglycoluril, a derivative of glycoluril, is a multifaceted compound with
significant applications in chemical synthesis and pharmaceutical sciences. Its rigid, bicyclic
core structure, adorned with four acetyl groups, imparts unique chemical properties that make it
a valuable intermediate and reagent. This technical guide provides a detailed examination of
the physical and chemical properties of N,N',N",N"'-Tetraacetylglycoluril, alongside
methodologies for its synthesis, purification, and analysis. While direct involvement in biological
signaling pathways has not been documented in the available literature, its role as a mild
acetylating agent and an intermediate in the synthesis of more complex molecules, including
potential drug candidates, is well-established.[1][2]

Core Physical and Chemical Properties

The fundamental properties of N,N',N",N""'-Tetraacetylglycoluril are summarized in the tables
below, providing a consolidated resource for researchers.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula C12H14N4Os [1]
Molecular Weight 310.27 g/mol [1]
White to off-white crystalline
Appearance [1]
powder
Melting Point 237 °C [1]
Soluble in hot DMF; sparingly
Solubility soluble in other organic [2]
solvents.
Purity (typical) =>98% (by HPLC) [1]
Table 2: Chemical Identifiers
Identifier Value Reference(s)
CAS Number 10543-60-9 [1]
1,3,4,6-
Tetraacetyltetrahydroimidazo[4
Synonyms ,5-d]imidazole-2,5(1H,3H)- [1]

dione,

Tetraacetylacetyleneurea

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of N,N',N",N""'-

Tetraacetylglycoluril are not extensively reported in publicly available literature. However,

based on general principles of organic synthesis and analysis of related compounds, the

following methodologies can be proposed.

Synthesis: Acetylation of Glycoluril

The most common method for the synthesis of N,N',N",N"'-Tetraacetylglycoluril is the

acetylation of glycoluril using acetic anhydride.[2][3] The reaction proceeds via nucleophilic
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attack of the nitrogen atoms of the glycoluril core on the carbonyl carbons of acetic anhydride.
Reaction:

Glycoluril + 4 Acetic Anhydride — N,N',N",N"'-Tetraacetylglycoluril + 4 Acetic Acid
Proposed Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend glycoluril (1 equivalent) in an excess of acetic anhydride (e.g., 5-10
equivalents). The use of a catalyst, such as phosphorous or phosphoric acid, has been
shown to improve yields.[3]

e Heating: Heat the reaction mixture to reflux (approximately 140 °C) and maintain for several
hours (e.g., 2-4 hours), monitoring the reaction progress by Thin Layer Chromatography
(TLC).

o Work-up: After completion, cool the reaction mixture to room temperature. The product may
precipitate out of the solution.

e |solation: Collect the crude product by vacuum filtration and wash thoroughly with a non-
polar solvent, such as diethyl ether or hexane, to remove excess acetic anhydride and acetic
acid.

Synthesis Work-up & Isolation

D GHD D G G G ( )

Purification

Crude Product ,D'SSO‘VS n Slow Cooling Crystal Formation Vacuum Filtration Dry under vacuum Pure N,N',N",N""-Tetraacetylglycoluril
minimal hot solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N,N',N",N"'-Tetraacetylglycoluril: A Comprehensive
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-
tetraacetylglycoluril]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b030993?utm_src=pdf-body-img
https://www.benchchem.com/product/b030993?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/42978
https://www.researchgate.net/publication/335745315_TETRAACETYLGLYCOLURIL_AND_ITS_DERIVATIVES_SYNTHESIS_PROPERTIES_AND_APPLICATION
https://www.researchgate.net/publication/375502158_Methods_of_synthesizing_glycoluril-based_macrocyclic_compounds_as_precursors_for_polymeric_compounds
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/product/b030993#physical-and-chemical-properties-of-n-n-n-n-tetraacetylglycoluril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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